Cas no 501352-34-7 (7-2-(1,3-benzothiazol-2-ylsulfanyl)ethyl-8-4-(2-hydroxyethyl)piperazin-1-yl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-2-(1,3-benzothiazol-2-ylsulfanyl)ethyl-8-4-(2-hydroxyethyl)piperazin-1-yl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 501352-34-7
• MF: C₂₁H₂₅N₇O₃S₂
• MW: 487.598300695419
• CID: 6058892
• PubChem ID: 5094907
• Update Time: 2023-12-13

7-2-(1,3-benzothiazol-2-ylsulfanyl)ethyl-8-4-(2-hydroxyethyl)piperazin-1-yl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-2-(1,3-benzothiazol-2-ylsulfanyl)ethyl-8-4-(2-hydroxyethyl)piperazin-1-yl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-(2-(benzo[d]thiazol-2-ylthio)ethyl)-8-(4-(2-hydroxyethyl)piperazin-1-yl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 7-[2-(2-benzothiazolylthio)ethyl]-3,7-dihydro-8-[4-(2-hydroxyethyl)-1-piperazinyl]-3-methyl-
• CHEMBL1495903
• HMS2243A09
• 7-(2-(benzo[d]thiazol-2-ylthio)ethyl)-8-(4-(2-hydroxyethyl)piperazin-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione
• AKOS001372977
• AB00431189-04
• AKOS005496989
• Z239084992
• 501352-34-7
• F0570-0127
• 7-[2-(1,3-benzothiazol-2-ylsulfanyl)ethyl]-8-[4-(2-hydroxyethyl)piperazin-1-yl]-3-methylpurine-2,6-dione
• SMR000017232
• MLS000101169
• MLS002152780

• Inchi： 1S/C21H25N7O3S2/c1-25-17-16(18(30)24-20(25)31)28(19(23-17)27-8-6-26(7-9-27)10-12-29)11-13-32-21-22-14-4-2-3-5-15(14)33-21/h2-5,29H,6-13H2,1H3,(H,24,30,31)
• InChI Key： NVNYMUOORYFAIX-UHFFFAOYSA-N
• SMILES： N1(CCSC2=NC3=CC=CC=C3S2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 487.14603003g/mol
• Monoisotopic Mass: 487.14603003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 160Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: 9.51±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines